6-Phenylchrysene
Description
6-Phenylchrysene is a polycyclic aromatic hydrocarbon (PAH) derivative characterized by a chrysene backbone substituted with a phenyl group at the 6-position. For instance, related chrysene derivatives, including nitro- and hydroxy-substituted variants, are synthesized via palladium-catalyzed cross-couplings or electrophilic substitution reactions .
Properties
Molecular Formula |
C24H16 |
|---|---|
Molecular Weight |
304.4g/mol |
IUPAC Name |
6-phenylchrysene |
InChI |
InChI=1S/C24H16/c1-2-8-17(9-3-1)23-16-24-19-11-5-4-10-18(19)14-15-22(24)20-12-6-7-13-21(20)23/h1-16H |
InChI Key |
SFBPEOUOLOFOTJ-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)C2=CC3=C(C=CC4=CC=CC=C43)C5=CC=CC=C52 |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC3=C(C=CC4=CC=CC=C43)C5=CC=CC=C52 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Variations
The following chrysene derivatives are structurally related to 6-Phenylchrysene but differ in substituents, leading to distinct chemical and physical properties:
| Compound | Substituent(s) | Key Functional Features |
|---|---|---|
| 6-Phenylchrysene | Phenyl group | Hydrophobic, electron-rich aromatic system |
| 6-Hydroxychrysene | Hydroxyl (-OH) group | Polar, hydrogen-bonding capability |
| 6-Nitrochrysene-d11 | Nitro (-NO₂) group, deuterated | Electron-withdrawing, isotopic labeling |
Chemical and Physical Properties
Solubility
- 6-Phenylchrysene : Predominantly soluble in organic solvents (e.g., toluene, dichloromethane) due to its hydrophobic phenyl group.
- 6-Hydroxychrysene: Enhanced solubility in polar solvents (e.g., methanol, water) owing to the hydroxyl group .
- 6-Nitrochrysene-d11: Supplied in toluene (100 µg/mL), indicating compatibility with non-polar solvents .
Reactivity
- The phenyl group in 6-Phenylchrysene increases electron density, favoring electrophilic aromatic substitution (EAS) at meta/para positions.
- 6-Hydroxychrysene ’s hydroxyl group enables participation in redox reactions and hydrogen bonding, making it reactive in biochemical contexts .
- 6-Nitrochrysene-d11 ’s nitro group is strongly electron-withdrawing, directing EAS to ortho/para positions and enhancing stability under acidic conditions .
Analytical Challenges
Chemical analysis of PAHs, including chrysene derivatives, requires advanced techniques (e.g., HPLC-MS, NMR) to resolve structural ambiguities. For example, deuterated analogs like 6-Nitrochrysene-d11 are critical for distinguishing analyte signals from background noise in complex matrices .
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